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Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B3023331 Get Quote

An In-Depth Technical Guide to 4-Nitrocinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrocinnamic acid, a versatile

organic compound with significant applications in research and development, particularly in the

pharmaceutical and chemical industries. This document details its chemical identity,

physicochemical properties, synthesis methodologies, and notable biological activities,

presenting the information in a structured format for ease of reference and use in a laboratory

setting.

Chemical Identity and Properties
4-Nitrocinnamic acid, also known as p-nitrocinnamic acid, is a derivative of cinnamic acid

distinguished by a nitro group at the para-position of the phenyl ring.[1][2] This substitution

significantly influences its chemical and biological characteristics.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Reference

CAS Number 619-89-6 [1][2][3]

Molecular Formula C₉H₇NO₄

Molecular Weight 193.16 g/mol

IUPAC Name
(2E)-3-(4-nitrophenyl)prop-2-

enoic acid

Synonyms
p-Nitrocinnamic acid, 3-(4-

Nitrophenyl)acrylic acid

Table 2: Physicochemical Data

Property Value Reference

Appearance Yellow crystalline solid/powder

Melting Point 288-291 °C

Solubility Sparingly soluble in water

InChI Key
XMMRNCHTDONGRJ-

ZZXKWVIFSA-N

Synthesis of 4-Nitrocinnamic Acid: Experimental
Protocols
The synthesis of 4-Nitrocinnamic acid can be achieved through several established organic

reactions. Below are detailed protocols for two common methods: the Knoevenagel

Condensation and the Perkin Reaction.

Knoevenagel Condensation Method
This method involves the reaction of p-nitrobenzaldehyde with malonic acid in the presence of

a basic catalyst.

Materials:
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p-Nitrobenzaldehyde (0.01 mol, 1.51 g)

Malonic acid (0.01 mol, 1.04 g)

Absolute ethanol (30 mL)

Pyridine (approx. 3 mL)

Concentrated Hydrochloric Acid

Distilled water

Equipment:

50 mL round-bottom flask

Reflux condenser

Stirring apparatus

Suction filtration apparatus

Beakers

Procedure:

Combine p-nitrobenzaldehyde and an equimolar amount of malonic acid in a 50 mL round-

bottom flask.

Add 30 mL of absolute ethanol as a solvent.

Stir the mixture and heat to reflux at 85°C until all solids dissolve.

Add approximately 3 mL of pyridine to the reaction mixture.

Continue stirring at reflux for about 8 hours, during which a light yellow solid will precipitate.

Cool the mixture to room temperature.
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Collect the crude product by suction filtration.

To purify, dissolve the crude product in a dilute sodium hydroxide solution and filter to

remove any insoluble impurities.

Acidify the filtrate with concentrated hydrochloric acid to a pH of approximately 3 to

precipitate the purified 4-Nitrocinnamic acid.

Collect the purified crystals by suction filtration, wash with cold distilled water, and dry.

Recrystallization from ethanol can be performed for higher purity.

Perkin Reaction Method
The Perkin reaction provides an alternative route to α,β-unsaturated aromatic acids like 4-
Nitrocinnamic acid through the condensation of an aromatic aldehyde with an acid anhydride

and its corresponding salt.

Materials:

4-Nitrobenzaldehyde

Acetic anhydride

Sodium acetate (freshly fused)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Procedure:

In a round-bottom flask, combine 4-nitrobenzaldehyde, acetic anhydride, and freshly fused

sodium acetate.
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The mixture is heated under reflux for several hours (typically 5-10 hours) at a high

temperature (around 180°C).

After the reaction is complete, the mixture is cooled and poured into water to hydrolyze the

excess acetic anhydride.

The precipitated crude 4-Nitrocinnamic acid is then collected by filtration.

Purification is achieved by dissolving the crude product in a sodium carbonate solution,

followed by filtration. The filtrate is then acidified with a strong acid (e.g., HCl) to re-

precipitate the purified acid.

The final product is collected by filtration, washed with water, and dried.

Reactants

Reaction Process Purification
4-Nitrobenzaldehyde

Heat under Reflux
(180°C, 5-10h)Acetic Anhydride

Sodium Acetate

Hydrolysis
(add water) Filtration Dissolve in

Na2CO3 solution
Crude Product Filtration Acidification

(add HCl) Final Filtration Drying Purified
4-Nitrocinnamic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Nitrocinnamic acid via the Perkin reaction.

Applications in Drug Development and Biological
Systems
4-Nitrocinnamic acid and its derivatives have garnered attention for their diverse

pharmacological activities.

Table 3: Reported Biological Activities of 4-Nitrocinnamic Acid and Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/product/b3023331?utm_src=pdf-body-img
https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Description Reference

Xanthine Oxidase Inhibition

4-Nitrocinnamic acid has been

identified as a potent inhibitor

of xanthine oxidase, an

enzyme involved in the

production of uric acid. This

suggests its potential for

development as a therapeutic

agent for hyperuricemia and

gout.

Antimicrobial Activity

Cinnamic acid derivatives,

including the 4-nitro

substituted compound, have

demonstrated antimicrobial

properties. They can inhibit the

growth of various bacteria and

fungi. Some derivatives have

been shown to interfere with

quorum sensing in bacteria, a

key process in biofilm

formation and virulence.

Antioxidant Properties

The chemical structure of

cinnamic acid derivatives

allows them to act as

antioxidants by scavenging

free radicals. This property is

beneficial in combating

oxidative stress-related

diseases.

Urease Inhibition Metal complexes synthesized

from 4-Nitrocinnamic acid have

shown significant inhibitory

activity against urease, an

enzyme implicated in infections
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by pathogens like Helicobacter

pylori.

Anticancer Potential

Cinnamic acid and its

derivatives have been

investigated for their

anticancer effects, showing

activity against various cancer

cell lines. The proposed

mechanisms often involve the

induction of apoptosis and

inhibition of signaling pathways

crucial for cancer cell

proliferation.

Involvement in Cellular Signaling Pathways
While direct studies on 4-Nitrocinnamic acid are emerging, the broader class of cinnamic acid

derivatives is known to modulate key cellular signaling pathways. This provides a logical

framework for investigating the specific mechanisms of the 4-nitro derivative.

Cinnamic acid derivatives have been shown to inhibit the NF-κB (Nuclear Factor kappa B)

signaling pathway. This pathway is a central regulator of inflammation and immune responses.

By inhibiting NF-κB, these compounds can reduce the production of pro-inflammatory

cytokines, suggesting a potential anti-inflammatory role.
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Inflammatory Stimulus Inhibition by Cinnamic Acid Derivatives
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Caption: Proposed inhibitory action of 4-Nitrocinnamic acid on the NF-κB signaling pathway.
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Conclusion
4-Nitrocinnamic acid is a compound of considerable interest due to its accessible synthesis

and a wide spectrum of biological activities. The detailed protocols and compiled data in this

guide are intended to support further research and development efforts. Its potential as a

scaffold for novel therapeutics, particularly in the areas of anti-inflammatory and anti-

hyperuricemic agents, warrants continued investigation. The provided experimental and

conceptual frameworks serve as a valuable resource for scientists and professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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